Cas no 1806578-89-1 (2-Chloro-4-(3-chloropropyl)mandelic acid)

• Product Name: 2-Chloro-4-(3-chloropropyl)mandelic acid
• CAS No: 1806578-89-1
• MF: C₁₁H₁₂Cl₂O₃
• MW: 263.117181777954
• CID: 4941757
• Update Time: 2025-05-24

2-Chloro-4-(3-chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-chloropropyl)mandelic acid

• Inchi： 1S/C11H12Cl2O3/c12-5-1-2-7-3-4-8(9(13)6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： FLUZHLXTSYLZEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)O)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2-Chloro-4-(3-chloropropyl)mandelic acid

2-Chloro-4-(3-chloropropyl)mandelic Acid: A Comprehensive Overview

2-Chloro-4-(3-chloropropyl)mandelic acid (CAS No. 1806578-89-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as mandelic acid derivative, is a chlorinated aromatic compound with a unique structure that makes it valuable for various applications. The molecule consists of a mandelic acid backbone, which is a derivative of phenylacetic acid, with two chlorine substituents at specific positions. These substituents significantly influence the compound's chemical properties, reactivity, and potential uses.

The mandelic acid moiety in this compound serves as a versatile platform for chemical modifications. Mandelic acid itself is known for its role in the synthesis of various pharmaceutical agents, including antibiotics and anti-inflammatory drugs. The introduction of chlorine atoms at the 2 and 4 positions of the mandelic acid ring introduces additional electronic effects, enhancing the compound's ability to participate in various chemical reactions. This makes 2-Chloro-4-(3-chloropropyl)mandelic acid a promising candidate for further exploration in drug design and development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to act as a precursor for more complex molecules with bioactive properties. For instance, the chlorinated groups can serve as reactive sites for coupling reactions, enabling the synthesis of larger molecules with specific biological activities. This has led to increased interest in 2-Chloro-4-(3-chloropropyl)mandelic acid as a building block for drug discovery.

In addition to its role in drug development, this compound has also been studied for its potential applications in materials science. The presence of chlorine atoms can influence the physical properties of materials derived from this compound, such as their melting points and solubility. These properties make it a candidate for use in the development of novel materials with tailored characteristics.

From an environmental perspective, understanding the behavior of 2-Chloro-4-(3-chloropropyl)mandelic acid in different environments is crucial. Studies have shown that chlorinated aromatic compounds can undergo various transformations under environmental conditions, potentially leading to the formation of byproducts. Investigating these processes is essential for assessing the environmental impact of this compound and ensuring its safe use.

The synthesis of 2-Chloro-4-(3-chloropropyl)mandelic acid involves a series of well-established organic reactions. Starting from mandelic acid, chlorination can be achieved through electrophilic substitution reactions using appropriate reagents. The introduction of the 3-chloropropyl group requires careful control over reaction conditions to ensure regioselectivity and yield optimization. These synthetic methods have been refined over time, making it possible to produce this compound on a larger scale for research and industrial applications.

One area where 2-Chloro-4-(3-chloropropyl)mandelic acid has shown promise is in catalysis. The presence of chlorine atoms can activate certain positions on the aromatic ring, making them more susceptible to catalytic transformations. This property has led to investigations into its use as a catalyst or catalyst precursor in various industrial processes.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have been used to predict its interaction with other molecules, aiding in the design of new compounds with desired properties. These computational approaches complement experimental studies, offering a holistic understanding of 2-Chloro-4-(3-chloropropyl)mandelic acid's behavior.

In conclusion, 2-Chloro-4-(3-chloropropyl)mandelic acid (CAS No. 1806578-89-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for research and development in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new aspects of its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.